Cas no 478259-19-7 (N-[(phenylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide)

• Product Name: N-[(phenylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• CAS No: 478259-19-7
• CID: 4653945
• Update Time: 2025-06-25

N-[(phenylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-PHENYL-2-([3-(2-THIENYL)-4,5-DIHYDRO-5-ISOXAZOLYL]CARBONYL)-1-HYDRAZINECARBOXAMIDE
• N-[(phenylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-[(phenylcarbamoyl)amino]-3-(thiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

N-[Phenylcarbamoyl]Amino)-3-(Thiophen-2-Yl)-4,5-Dihydro-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

The compound N-[Phenylcarbamoyl]Amino)-3-(Thiophen-2-Yl)-4,5-Dihydro-1,2-Oxazole-5-Carboxamide (CAS No. 478259-19-7) is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a phenylcarbamoyl group, a thiophene ring, and a dihydrooxazole moiety. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the significance of dihydrooxazole derivatives in medicinal chemistry due to their potential as scaffolds for drug development. The presence of the thiophene ring in this compound adds electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Furthermore, the phenylcarbamoyl group introduces additional versatility, enabling the compound to participate in various chemical reactions and biological processes.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have explored its role in inhibiting specific enzymes and receptors, which could make it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that thiophene-containing compounds can exhibit anti-inflammatory and antioxidant properties, which are highly desirable in drug design.

The synthesis of N-[Phenylcarbamoyl]Amino)-3-(Thiophen-2-Yl)-4,5-Dihydro-1,2-Oxazole-5-Carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of its production. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts.

In terms of stability and degradation pathways, this compound has shown remarkable resilience under various environmental conditions. However, its behavior under physiological conditions remains an area of active research. Understanding its pharmacokinetics and biotransformation is crucial for evaluating its suitability as a drug candidate.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These tools provide invaluable insights into the molecular interactions and conformational dynamics of the compound.

Looking ahead, the integration of computational chemistry with experimental studies promises to further unravel the potential of N-[Phenylcarbamoyl]Amino)-3-(Thiophen-2-Yl)-4,5-Dihydro-1,2-Oxazole-5-Carboxamide. By leveraging machine learning algorithms to predict its bioactivity and optimize its properties, researchers can accelerate its transition from the laboratory to clinical applications.

In conclusion, this compound represents a fascinating intersection of organic synthesis and pharmacological innovation. Its unique structure and promising biological properties make it a valuable subject for ongoing research across multiple disciplines.